5-(Cyclohexylamino)-2-(4-(pyrrolidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile
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Description
5-(Cyclohexylamino)-2-(4-(pyrrolidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile, also known as CXCR2 antagonist, is a chemical compound that has shown promising results in scientific research.
Scientific Research Applications
Cyclization Reactions and Structural Transformations
Research on similar compounds demonstrates the importance of cyclization reactions in forming various structurally diverse compounds. For example, a study explored the cyclization reactions of certain phenol derivatives, leading to the formation of benzo[d]oxazole-2-carbonitrile and oxazolo[5,4-b]pyridine-2-carbonitrile, among others. These transformations show the potential of such compounds in synthesizing structurally diverse molecules (Kalogirou et al., 2015).
Synthesis of Diverse Molecules
Another study highlights the synthesis of a wide range of molecules starting from a 5-amino-2-phenyloxazole-4-carbonitrile building block, leading to the creation of various pyrimido[5,4-d]oxazoles and pyrido[3,2-d]oxazoles. This illustrates the compound's role as a building block in synthesizing diverse molecular structures (Lemaire et al., 2015).
Novel Multicomponent Synthesis
A novel multicomponent synthesis of 5-aminooxazole, followed by its reaction with alpha,beta-unsaturated acyl chloride to form polysubstituted pyrrolopyridine, showcases the compound's utility in creating complex structures through a domino process (Sun et al., 2001).
Synthesis of Pyrrolo[1,2-a]quinoline Derivatives
Research also includes the synthesis of 1-(Cyclohexylamino)-2-(aryl)pyrrolo[1,2-a]quinoline-3-carbonitrile derivatives through a four-component condensation reaction. This process highlights the compound's versatility in synthesizing heterocyclic compounds (Maghsoodlou et al., 2014).
Synthesis and Anticancer Evaluation
Significant research has been conducted on the synthesis and in vitro evaluation of 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles for anticancer activities. These compounds, characterized by various spectroscopic methods, have shown promising results against cancer cell lines, indicating potential applications in cancer research (Kachaeva et al., 2018).
properties
IUPAC Name |
5-(cyclohexylamino)-2-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O3S/c21-14-18-20(22-16-6-2-1-3-7-16)27-19(23-18)15-8-10-17(11-9-15)28(25,26)24-12-4-5-13-24/h8-11,16,22H,1-7,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRIIFANDDKWLFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC2=C(N=C(O2)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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